molecular formula C16H14ClN3O2 B8465613 4-Chloro-6-(3,4-dimethoxyphenyl)-2-methylpyrido[3,2-d]pyrimidine CAS No. 897359-65-8

4-Chloro-6-(3,4-dimethoxyphenyl)-2-methylpyrido[3,2-d]pyrimidine

Cat. No.: B8465613
CAS No.: 897359-65-8
M. Wt: 315.75 g/mol
InChI Key: FUOAOBPHEWVQOI-UHFFFAOYSA-N
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Description

4-Chloro-6-(3,4-dimethoxyphenyl)-2-methylpyrido[3,2-d]pyrimidine is a useful research compound. Its molecular formula is C16H14ClN3O2 and its molecular weight is 315.75 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

897359-65-8

Molecular Formula

C16H14ClN3O2

Molecular Weight

315.75 g/mol

IUPAC Name

4-chloro-6-(3,4-dimethoxyphenyl)-2-methylpyrido[3,2-d]pyrimidine

InChI

InChI=1S/C16H14ClN3O2/c1-9-18-12-6-5-11(20-15(12)16(17)19-9)10-4-7-13(21-2)14(8-10)22-3/h4-8H,1-3H3

InChI Key

FUOAOBPHEWVQOI-UHFFFAOYSA-N

Canonical SMILES

CC1=NC2=C(C(=N1)Cl)N=C(C=C2)C3=CC(=C(C=C3)OC)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-methyl-6-(3,4-dimethoxyphenyl)-pyrido[3,2-d]pyrimidin-4(3H)-one (416 mg, 1.4 mmol) in toluene (28 ml) was added 2,6-lutidine (490 μl, 4.2 mmol) and POCl3 (4.2 mmol, 385 μl). The mixture was refluxed under nitrogen atmosphere for 5 hours. The reaction mixture was cooled down, diluted with ethyl acetate (50 ml) and extracted with a saturated sodium bicarbonate solution. The combined organic layers were evaporated in vacuo and the residue was purified by silica gel column chromatography (the mobile phase being an ethyl acetate/hexane mixture in a ratio of 15:85), resulting in the pure title compound (330 mg, yield 75%) which was characterised by its mass spectrum as follows: MS (m/z): 316, 318 ([M+H]+, 100).
Quantity
416 mg
Type
reactant
Reaction Step One
Quantity
490 μL
Type
reactant
Reaction Step One
Name
Quantity
385 μL
Type
reactant
Reaction Step One
Quantity
28 mL
Type
solvent
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step Two
Yield
75%

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